4,6-dimethyl-3-[2-phenyl-3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone

• IUPAC Name: 4,6-dimethyl-3-[(E)-2-phenyl-3-pyridin-3-ylprop-2-enoyl]-1H-pyridin-2-one
• InChI: InChI=1S/C21H18N2O2/c1-14-11-15(2)23-21(25)19(14)20(24)18(17-8-4-3-5-9-17)12-16-7-6-10-22-13-16/h3-13H,1-2H3,(H,23,25)/b18-12+
• InChI Key: DXSRWBYYDGGOGU-LDADJPATSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)C(=O)C(=CC2=CN=CC=C2)C3=CC=CC=C3)C
• Isomeric SMILES: CC1=CC(=C(C(=O)N1)C(=O)/C(=C/C2=CN=CC=C2)/C3=CC=CC=C3)C
• Molecular Formula: C21H18N2O2
• Molecular Weight: 330.4 g/mol

Description

4,6-dimethyl-3-[2-phenyl-3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone is a chemical compound with a complex structure that has been the subject of scientific research in recent years. This compound is known for its potential applications in various fields of science, including medicine and biotechnology.

Scientific Research Applications

4,6-dimethyl-3-[2-phenyl-3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone has been the subject of several scientific research studies due to its potential applications in various fields. Some of the research applications of this compound include:
1. Anti-cancer agent: Several studies have shown that this compound has anti-cancer properties. This compound has been shown to induce apoptosis in cancer cells, thereby inhibiting their growth.
2. Anti-inflammatory agent: This compound has also been shown to have anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines, which are responsible for inflammation.
3. Anti-bacterial agent: this compound has been shown to have antibacterial properties. It has been shown to inhibit the growth of several bacterial strains, including Staphylococcus aureus and Escherichia coli.

Mechanism of Action

The mechanism of action of 4,6-dimethyl-3-[2-phenyl-3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone is not fully understood. However, several studies have suggested that this compound exerts its effects by inhibiting various cellular pathways. For example, it has been shown to inhibit the activity of the NF-κB pathway, which is responsible for inflammation. It has also been shown to inhibit the activity of the PI3K/Akt pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects. Some of these effects include:
1. Induction of apoptosis: This compound has been shown to induce apoptosis in cancer cells, thereby inhibiting their growth.
2. Inhibition of inflammation: this compound has been shown to inhibit the production of pro-inflammatory cytokines, which are responsible for inflammation.
3. Inhibition of bacterial growth: This compound has been shown to inhibit the growth of several bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

The advantages of using 4,6-dimethyl-3-[2-phenyl-3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone in lab experiments include its potential applications in various fields of science, including medicine and biotechnology. However, the limitations of using this compound in lab experiments include its complex structure and the need for specialized equipment to synthesize it.

Future Directions

There are several future directions for the research of 4,6-dimethyl-3-[2-phenyl-3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone. Some of these directions include:
1. Identification of new applications: Further research is needed to identify new applications of this compound in various fields of science, including medicine and biotechnology.
2. Development of new synthesis methods: New synthesis methods need to be developed to make the synthesis of this compound easier and more cost-effective.
3. Optimization of the compound: Further research is needed to optimize the properties of this compound, including its bioavailability and toxicity.
Conclusion
In conclusion, this compound is a complex chemical compound that has potential applications in various fields of science, including medicine and biotechnology. This compound has been shown to have anti-cancer, anti-inflammatory, and antibacterial properties. Further research is needed to identify new applications of this compound and to optimize its properties.

Synthesis Methods

The synthesis of 4,6-dimethyl-3-[2-phenyl-3-(3-pyridinyl)acryloyl]-2(1H)-pyridinone is a complex process that involves several steps. The first step involves the preparation of 3-(3-pyridinyl)acrylic acid, which is then reacted with 2,4-pentanedione to produce the intermediate compound. This intermediate is further reacted with 2-phenylacetonitrile to obtain the final product.